Cas no 874496-80-7 (4-oxo-3-Pyrrolidinecarbonitrile)
874496-80-7 structure
Product Name:4-oxo-3-Pyrrolidinecarbonitrile
CAS No:874496-80-7
MF:C5H6N2O
MW:110.11394071579
CID:1120095
PubChem ID:21842688
Update Time:2025-04-20
4-oxo-3-Pyrrolidinecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-oxo-3-Pyrrolidinecarbonitrile
- DTXSID601305045
- 4-cyanopyrrolidin-3-one
- EN300-4268288
- 3-Pyrrolidinecarbonitrile, 4-oxo-
- SCHEMBL8319354
- AM101437
- 874496-80-7
- AKOS006355545
- 4-oxopyrrolidine-3-carbonitrile
- DB-263241
-
- Inchi： 1S/C5H6N2O/c6-1-4-2-7-3-5(4)8/h4,7H,2-3H2
- InChI Key： GZQKFRIFSJKMBU-UHFFFAOYSA-N
- SMILES： O=C1CNCC1C#N
Computed Properties
- Exact Mass: 110.048
- Monoisotopic Mass: 110.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.9A^2
- XLogP3: -0.7
4-oxo-3-Pyrrolidinecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4268288-0.05g |
4-oxopyrrolidine-3-carbonitrile |
874496-80-7 | 95.0% | 0.05g |
$563.0 | 2025-03-15 | |
| Enamine | EN300-4268288-0.1g |
4-oxopyrrolidine-3-carbonitrile |
874496-80-7 | 95.0% | 0.1g |
$591.0 | 2025-03-15 | |
| Enamine | EN300-4268288-0.25g |
4-oxopyrrolidine-3-carbonitrile |
874496-80-7 | 95.0% | 0.25g |
$617.0 | 2025-03-15 | |
| Enamine | EN300-4268288-0.5g |
4-oxopyrrolidine-3-carbonitrile |
874496-80-7 | 95.0% | 0.5g |
$645.0 | 2025-03-15 | |
| Enamine | EN300-4268288-1.0g |
4-oxopyrrolidine-3-carbonitrile |
874496-80-7 | 95.0% | 1.0g |
$671.0 | 2025-03-15 | |
| Enamine | EN300-4268288-2.5g |
4-oxopyrrolidine-3-carbonitrile |
874496-80-7 | 95.0% | 2.5g |
$1315.0 | 2025-03-15 | |
| Enamine | EN300-4268288-5.0g |
4-oxopyrrolidine-3-carbonitrile |
874496-80-7 | 95.0% | 5.0g |
$1945.0 | 2025-03-15 | |
| Enamine | EN300-4268288-10.0g |
4-oxopyrrolidine-3-carbonitrile |
874496-80-7 | 95.0% | 10.0g |
$2884.0 | 2025-03-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1682495-1g |
4-Oxopyrrolidine-3-carbonitrile |
874496-80-7 | 98% | 1g |
￥10141.00 | 2024-04-27 |
4-oxo-3-Pyrrolidinecarbonitrile Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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